Cas no 2098073-02-8 (1-(2-Fluoropyridin-4-yl)-4-(2-methoxyethyl)piperazine)

• Product Name: 1-(2-Fluoropyridin-4-yl)-4-(2-methoxyethyl)piperazine
• CAS No: 2098073-02-8
• MF: C₁₂H₁₈FN₃O
• MW: 239.289226055145
• CID: 5728080
• PubChem ID: 121204872
• Update Time: 2025-07-18

1-(2-Fluoropyridin-4-yl)-4-(2-methoxyethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoropyridin-4-yl)-4-(2-methoxyethyl)piperazine
• 2098073-02-8
• starbld0047527
• F1907-8952
• AKOS026713235
• Piperazine, 1-(2-fluoro-4-pyridinyl)-4-(2-methoxyethyl)-
• 1-(2-Fluoropyridin-4-yl)-4-(2-methoxyethyl)piperazine

• Inchi： 1S/C12H18FN3O/c1-17-9-8-15-4-6-16(7-5-15)11-2-3-14-12(13)10-11/h2-3,10H,4-9H2,1H3
• InChI Key： GVGIZVWKOGAIDC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CN=1)N1CCN(CCOC)CC1

Computed Properties

• Exact Mass: 239.14339037g/mol
• Monoisotopic Mass: 239.14339037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 28.6Ų

Experimental Properties

• Density: 1.136±0.06 g/cm3(Predicted)
• Boiling Point: 354.3±42.0 °C(Predicted)
• pka: 6.82±0.10(Predicted)

Additional information on 1-(2-Fluoropyridin-4-yl)-4-(2-methoxyethyl)piperazine

Introduction to 1-(2-Fluoropyridin-4-yl)-4-(2-methoxyethyl)piperazine (CAS No. 2098073-02-8)

1-(2-Fluoropyridin-4-yl)-4-(2-methoxyethyl)piperazine (CAS No. 2098073-02-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a piperazine derivative with unique structural features that make it an attractive candidate for various therapeutic applications.

The molecular structure of 1-(2-Fluoropyridin-4-yl)-4-(2-methoxyethyl)piperazine consists of a piperazine ring substituted with a 2-fluoropyridin-4-yl group and a 2-methoxyethyl group. The presence of these functional groups imparts specific chemical and biological properties that are crucial for its potential use in drug development. The fluorine atom in the pyridine ring enhances the compound's lipophilicity and metabolic stability, while the methoxyethyl group contributes to its solubility and bioavailability.

Recent studies have highlighted the potential of 1-(2-Fluoropyridin-4-yl)-4-(2-methoxyethyl)piperazine in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving serotonin and dopamine signaling pathways. Research has shown that this compound can modulate serotonin receptors, making it a promising lead for the development of new antidepressants and anxiolytics.

In addition to its potential in neurological disorders, 1-(2-Fluoropyridin-4-yl)-4-(2-methoxyethyl)piperazine has also been investigated for its anti-inflammatory properties. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators in chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-(2-Fluoropyridin-4-yl)-4-(2-methoxyethyl)piperazine has been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and has a moderate half-life, which allows for once-daily dosing regimens. Its low toxicity profile further supports its potential as a safe and effective therapeutic agent.

In the realm of drug discovery, 1-(2-Fluoropyridin-4-yl)-4-(2-methoxyethyl)piperazine has been used as a scaffold for the design and synthesis of novel compounds with enhanced biological activity. Structure-activity relationship (SAR) studies have identified key structural modifications that can improve potency and selectivity. For instance, substituting the methoxyethyl group with other alkyl or aryl groups has led to derivatives with improved binding affinity to specific receptors.

The synthetic route for 1-(2-Fluoropyridin-4-yl)-4-(2-methoxyethyl)piperazine involves several well-established chemical transformations. The synthesis typically begins with the reaction of 1-bromo-2-fluoropyridine with piperazine to form the corresponding piperazine derivative. Subsequent alkylation with 2-bromomethoxyethane yields the final product. This synthetic pathway is scalable and can be adapted for large-scale production, making it suitable for pharmaceutical manufacturing.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-Fluoropyridin-4-yl)-4-(2-methoxyethyl)piperazine in various indications. Early-phase trials have shown promising results, with patients demonstrating significant improvements in symptoms without major adverse effects. These findings have paved the way for further clinical development and potential market approval.

In conclusion, 1-(2-Fluoropyridin-4-yl)-4-(2-methoxyethyl)piperazine (CAS No. 2098073-02-8) is a promising compound with diverse therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and broad spectrum of biological activities make it an attractive candidate for further research and development in the pharmaceutical industry.